Cas no 82200-87-1 (5(S),15(S)-DiHETE)

• Product Name: 5(S),15(S)-DiHETE
• CAS No: 82200-87-1
• Molecular Formula: C₂₀H₃₂O₄
• Molecular Weight: 336.465686798096
• CID: 728913
• PubChem ID: 5283158

5(S),15(S)-DiHETE Properties

Names and Identifiers

• 6,8,11,13-Eicosatetraenoicacid, 5,15-dihydroxy-, (5S,6E,8Z,11Z,13E,15S)-
• 5(S), 15(S)-DIHETE
• 5(S),15(S)-DiHETE Lipid Maps MS Standard
• 5,15-dihydroxy-6,8,11,13-eicosatetraenoicacid
• 5S,15S-DiHETE
• (5S,6E,8Z,11Z,13E,15S)-5,15-Dihydroxy-6,8,11,13-eicosatetraenoic acid (ACI)
• 6,8,11,13-Eicosatetraenoic acid, 5,15-dihydroxy-, [S-[R*,R*-(E,E,Z,Z)]]- (ZCI)
• 5,15-Di-HETE
• 5S,15S-Dihydroxy-6,13-trans-8,11-cis-eicosatetraenoic acid
• HY-113492
• 5(S)15(S)-DiHETE
• G91532
• 5,15-dihydroxyeicosatetraenoate
• CS-0062389
• BML1-D01
• 5S,15S-dihydroxy-6E,8Z,10Z,13E-eicosatetraenoic acid
• NCGC00161258-01
• (5S,6E,8Z,11Z,13E,15S)-5,15-dihydroxyicosatetraenoic acid
• PD018249
• (5S,15S)-dihydroxy-(6E,8Z,11Z,13E)-icosatetraenoic acid
• AKOS040755963
• (5S,6E,8Z,11Z,13E,15S)-5,15-dihydroxyicosa-6,8,11,13-tetraenoic acid
• CHEBI:91286
• (5S,15S)-dihydroxy-(6E,8Z,11Z,13E)-eicosatetraenoic acid
• 5,15-dihydroxyeicosatetraenoic acid
• 5(S),15(S)-DiHETE Lipid Maps(R) MS Standard
• 5S,15S-dihydroxy-6E,8Z,11Z,13E-eicosatetraenoate
• SCHEMBL1476432
• 5,15-Dihete
• 5(S),15(S)-dihydroxy-6(E),8(Z),10(Z),13(E)-eicosatetraenoic aci
• 5,15-dihydroxy-6,8,11,13-eicosatetraenoic acid
• Eicosanoids_5,15-DiHETE_C20H32O4
• SR-01000946935
• 6,8,11,13-Eicosatetraenoicacid,5,15-dihydroxy-,(5S,6E,8Z,11Z,13E,15S)-
• 5,15-dihydroxy-6,8,11,13-eicosatetraenoate
• 6,8,11,13-Eicosatetraenoic acid, 5,15-dihydroxy-, (5S,6E,8Z,11Z,13E,15S)-
• SR-01000946935-1
• 82200-87-1
• DTXSID401157454
• DA-70142
• Q27163191
• 5(S),15(S)-diHETE
• 5S,15S-dihydroxy-6E,8Z,11Z,13E-eicosatetraenoic acid
• 5(S),15(S)-Dihydroxy-6,13-trans-8,11-cis-eicosatetraenoic acid
• LMFA03060010
• (5S,6E,8Z,11Z,13E,15S)-5,15-Dihydroxy-6,8,11,13-eicosatetraenoic acid
• 6,8,11,13-Eicosatetraenoic acid, 5,15-dihydroxy-, (S-(R*,R*-(E,E,Z,Z)))-

• InChIKey： UXGXCGPWGSUMNI-BVHTXILBSA-N
• Inchi： 1S/C20H32O4/c1-2-3-9-13-18(21)14-10-7-5-4-6-8-11-15-19(22)16-12-17-20(23)24/h5-8,10-11,14-15,18-19,21-22H,2-4,9,12-13,16-17H2,1H3,(H,23,24)/b7-5-,8-6-,14-10+,15-11+/t18-,19+/m0/s1
• SMILES： C(CCC(=O)O)[C@H](O)/C=C/C=C\C/C=C\C=C\[C@@H](O)CCCCC

Computed Properties

• Exact Mass: 336.23000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 14
• Monoisotopic Mass: 336.23006
• Heavy Atom Count: 24
• Complexity: 421
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 4.15830
• PSA: 77.76000
• Refractive Index: 1.527
• Boiling Point: 537.6 °C at 760 mmHg
• Flash Point: 293 °C
• Color/Form: Colorless oily
• Density: 1.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Hydroxyeicosatetraenoic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxyeicosatetraenoic acids